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Cat. No.: B127411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of sodium dihydrogen phosphate monohydrate (NaH₂PO₄·H₂O). The information is

compiled from various scientific sources to serve as a valuable resource for professionals in

research, science, and drug development. This document presents quantitative data in

structured tables, details experimental methodologies for key thermodynamic measurements,

and includes visualizations to illustrate the relationships between these properties and their

determination.

Core Thermodynamic Data
The thermodynamic properties of sodium dihydrogen phosphate monohydrate are crucial

for understanding its behavior in various applications, including as a buffering agent, in drug

formulations, and in chemical synthesis. The following tables summarize the key quantitative

data for the anhydrous and monohydrated forms.

Table 1: General and Physical Properties
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Property Value

Molecular Formula NaH₂PO₄·H₂O

Molecular Weight 137.99 g/mol [1]

Appearance White crystalline powder

Density 2.04 g/cm³ at 20 °C[1]

Solubility in Water 850 g/L at 20 °C[1]

pH of 5% Solution 4.1 - 4.5 at 25 °C[1]

Melting Point 57.4 °C

Decomposition Temperature 100 °C

Table 2: Thermodynamic Properties of Anhydrous Sodium Dihydrogen Phosphate (NaH₂PO₄)

Thermodynamic Property Value

Standard Molar Enthalpy of Formation (ΔfH°) -1537 kJ/mol[2]

Standard Molar Entropy (S°) 127 J/(mol·K)[2]

Molar Heat Capacity at Constant Pressure (Cp) 117 J/(mol·K)[2]

Table 3: Estimated Thermodynamic Properties of Sodium Dihydrogen Phosphate
Monohydrate (NaH₂PO₄·H₂O) at 298.15 K

Thermodynamic Property Estimated Value

Standard Molar Enthalpy of Formation (ΔfH°) -1828.83 kJ/mol

Standard Molar Entropy (S°) 197 J/(mol·K)

Molar Heat Capacity at Constant Pressure (Cp) 192.3 J/(mol·K)

Note: The thermodynamic properties for the monohydrate have been estimated based on the

properties of the anhydrous form and liquid water. The estimation for the standard molar
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enthalpy of formation assumes that the enthalpy of solution for the monohydrate is negligible.

The standard molar entropy and molar heat capacity are estimated by the sum of the values for

the anhydrous salt and one mole of liquid water.

Table 4: Solubility of Anhydrous Sodium Dihydrogen Phosphate in Water at Various

Temperatures

Temperature (°C) Solubility ( g/100 g of solvent)

0.1 57.85[2]

18 84.5[2]

20 85.19[2]

50 158.6[2]

99.1 246.5[2]

Experimental Protocols for Thermodynamic
Characterization
The determination of the thermodynamic properties of hydrated salts like sodium dihydrogen
phosphate monohydrate involves several key experimental techniques. Below are detailed

methodologies for these experiments.

Differential Scanning Calorimetry (DSC) and
Thermogravimetric Analysis (TGA)
Objective: To determine the dehydration temperature, enthalpy of dehydration, and thermal

stability of sodium dihydrogen phosphate monohydrate.

Methodology:

Instrumentation: A simultaneous thermal analyzer (STA) capable of performing both DSC

and TGA is used.
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Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) of sodium
dihydrogen phosphate monohydrate is placed in an aluminum or platinum crucible.

Experimental Conditions:

The sample is heated at a constant rate, typically 5-10 °C/min.

The experiment is conducted under a controlled atmosphere, usually an inert gas like

nitrogen, with a constant flow rate (e.g., 50 mL/min).

The temperature range is set to cover the dehydration and decomposition of the sample,

for instance, from room temperature to 300 °C. The dihydrate of sodium dihydrogen

phosphate is known to convert to the monohydrate in the 40-100°C range, which then

becomes anhydrous at 110°C.

Data Analysis:

The TGA curve plots the percentage of mass loss against temperature. The sharp

decrease in mass corresponds to the loss of water of hydration. The stoichiometry of the

hydrate can be confirmed from the percentage of mass loss.

The DSC curve shows the heat flow to or from the sample as a function of temperature.

Endothermic peaks correspond to processes like dehydration and melting, while

exothermic peaks indicate crystallization or decomposition. The area under an

endothermic peak can be integrated to determine the enthalpy of that transition (e.g.,

enthalpy of dehydration).

Solution Calorimetry
Objective: To determine the enthalpy of solution of sodium dihydrogen phosphate
monohydrate, which can then be used to calculate its standard enthalpy of formation.

Methodology:

Instrumentation: An isoperibol or isothermal solution calorimeter is used.

Sample Preparation: An accurately weighed sample of sodium dihydrogen phosphate
monohydrate is placed in a sample holder within the calorimeter. A precise volume of
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deionized water is placed in the reaction vessel.

Experimental Procedure:

The calorimeter is allowed to reach thermal equilibrium.

The sample is then introduced into the water, and the temperature change of the solution

is precisely measured as the salt dissolves.

The calorimeter is calibrated by a reaction with a known enthalpy change, such as the

dissolution of potassium chloride (KCl).

Data Analysis:

The heat of solution is calculated from the observed temperature change, the heat

capacity of the calorimeter and its contents, and the amount of sample dissolved.

Using a thermochemical cycle involving the known standard enthalpies of formation of the

constituent ions in their standard states and the experimentally determined enthalpy of

solution, the standard enthalpy of formation of the solid salt can be calculated.

Visualization of Thermodynamic Relationships
The following diagram illustrates the relationship between the different forms of sodium

dihydrogen phosphate and the experimental techniques used to characterize their

thermodynamic properties.
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Caption: Relationship between forms of sodium dihydrogen phosphate and experimental

techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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